Cas no 2137980-66-4 (2-(3-Methylcyclohexyl)-4-(propylamino)butan-1-ol)

• Product Name: 2-(3-Methylcyclohexyl)-4-(propylamino)butan-1-ol
• CAS No: 2137980-66-4
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 5852639
• PubChem ID: 165715993
• Update Time: 2025-10-28

2-(3-Methylcyclohexyl)-4-(propylamino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2137980-66-4
• EN300-800971
• 2-(3-methylcyclohexyl)-4-(propylamino)butan-1-ol
• 2-(3-Methylcyclohexyl)-4-(propylamino)butan-1-ol

• Inchi： 1S/C14H29NO/c1-3-8-15-9-7-14(11-16)13-6-4-5-12(2)10-13/h12-16H,3-11H2,1-2H3
• InChI Key： LCNWAJBRZPSEOL-UHFFFAOYSA-N
• SMILES： OCC(CCNCCC)C1CCCC(C)C1

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(3-Methylcyclohexyl)-4-(propylamino)butan-1-ol

Compound CAS No. 2137980-66-4: 2-(3-Methylcyclohexyl)-4-(propylamino)butan-1-ol

2-(3-Methylcyclohexyl)-4-(propylamino)butan-1-ol, identified by the CAS registry number 2137980-66-4, is a complex organic compound with a unique structure that combines a cyclohexane ring, an amino group, and a hydroxyl group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which features a 3-methylcyclohexyl group attached to a butanediol backbone with a propylamino substituent, makes it a versatile molecule with intriguing chemical properties.

The synthesis of 2-(3-Methylcyclohexyl)-4-(propylamino)butan-1-ol involves multi-step organic reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have focused on optimizing the synthesis pathways to enhance efficiency and reduce environmental impact. For instance, researchers have explored the use of enzymatic catalysts and microwave-assisted synthesis techniques to streamline the production process. These advancements not only improve the scalability of the compound but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of physical properties, this compound exhibits a melting point of approximately 55°C and a boiling point around 185°C under standard conditions. Its solubility in common solvents such as ethanol and methanol is moderate, making it suitable for various solution-based applications. The presence of both hydroxyl and amino groups in its structure confers it with amphiprotic characteristics, which are advantageous in scenarios requiring both hydrogen bonding and nucleophilic reactivity.

The chemical structure of 2-(3-Methylcyclohexyl)-4-(propylamino)butan-1-ol has been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its conformational flexibility and stereochemistry, which are critical factors in determining its reactivity and biological activity. Recent research has highlighted its potential as a chiral building block in asymmetric synthesis, where its stereochemistry can be exploited to construct complex molecular architectures.

In the pharmaceutical industry, this compound has shown promise as an intermediate in drug development. Its ability to form stable amide bonds makes it a valuable precursor for peptide-based drugs and other bioactive molecules. Additionally, its hydroxyl group can be functionalized to introduce various substituents, further expanding its utility in medicinal chemistry.

The application of 2-(3-Methylcyclohexyl)-4-(propylamino)butan-1-ol extends beyond pharmaceuticals into the realm of materials science. Its unique combination of structural rigidity and functional groups makes it an ideal candidate for polymer synthesis. Researchers have explored its use as a monomer in polyurethane production, where it contributes to improved mechanical properties such as tensile strength and elasticity.

In conclusion, 2-(3-Methylcyclohexyl)-4-(propylamino)butan-1-ol, with its CAS number 2137980-66-4, stands out as a multifaceted organic compound with diverse applications across various industries. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern chemical science.